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Compound of Interest

Compound Name: BAY-2413555

Cat. No.: B15619539

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core solubility and
stability characteristics of BAY-2413555, a selective positive allosteric modulator of the M2
muscarinic acetylcholine receptor. The data and methodologies presented are compiled from
publicly available scientific literature, primarily the discovery and characterization of BAY-
2413555 as detailed in the Journal of Medicinal Chemistry.

Solubility Profile

The development of BAY-2413555 involved extensive optimization of its physicochemical
properties to ensure suitability for oral administration.[1][2][3] The following table summarizes
the reported solubility data.

Table 1: Solubility of BAY-2413555

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15619539?utm_src=pdf-interest
https://www.benchchem.com/product/b15619539?utm_src=pdf-body
https://www.benchchem.com/product/b15619539?utm_src=pdf-body
https://www.benchchem.com/product/b15619539?utm_src=pdf-body
https://www.benchchem.com/product/b15619539?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.4c01590
https://figshare.com/collections/Discovery_of_BAY_2413555_First_Selective_Positive_Allosteric_Modulator_of_the_M2_Receptor_to_Restore_Cardiac_Autonomic_Balance/7512977
https://pubmed.ncbi.nlm.nih.gov/39463278/
https://www.benchchem.com/product/b15619539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solvent System Concentration Method Reference

Aqueous Buffer (pH

> 200 uM Kinetic Solubilit 1
7.4) M y [1]

Simulated Gastric
Fluid (pH 1.2)

Data not available

Simulated Intestinal
Fluid (pH 6.8)

Data not available

Ethanol Data not available

Dimethyl Sulfoxide
(DMSO0)

Data not available

Note: Specific quantitative data for solvents other than aqueous buffer at pH 7.4 is not detailed
in the primary publication. Further studies would be required to establish a comprehensive
solvent solubility profile.

Experimental Protocol: Kinetic Solubility Assay

The kinetic solubility of BAY-2413555 was determined using a high-throughput method.
Methodology:

o Compound Preparation: A stock solution of BAY-2413555 was prepared in dimethyl sulfoxide
(DMSO).

e Assay Plate Preparation: The DMSO stock solution was serially diluted in DMSO.

¢ Solubility Determination: An aliquot of each DMSO solution was added to an aqueous buffer
(pH 7.4) and shaken for a specified period.

¢ Analysis: The resulting solutions were analyzed by nephelometry or a similar light-scattering
technique to detect precipitation. The highest concentration at which no precipitation was
observed was reported as the kinetic solubility.

Workflow for Kinetic Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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